Cas no 1254981-64-0 (Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine])

• Product Name: Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine]
• CAS No: 1254981-64-0
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5018479
• Update Time: 2025-06-12

Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] Chemical and Physical Properties

Names and Identifiers

• Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine]
• spiro[2H-furo[2,3-b]pyridine-3,4'-piperidine]

• Inchi： 1S/C11H14N2O/c1-2-9-10(13-5-1)14-8-11(9)3-6-12-7-4-11/h1-2,5,12H,3-4,6-8H2
• InChI Key： OEXJNBBFVSIROY-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=N2)C2(C1)CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine]

Introduction to Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] (CAS No. 1254981-64-0)

Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine], with the CAS number 1254981-64-0, is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by a central atom shared by two rings. The combination of a furo[2,3-b]pyridine and a piperidine ring in a spiro configuration endows this molecule with a distinctive set of chemical and biological properties.

The structural complexity of Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] makes it an intriguing candidate for various applications, particularly in drug discovery and development. Recent studies have highlighted its potential as a scaffold for the design of novel therapeutic agents. The spiro configuration provides enhanced conformational rigidity, which can improve the pharmacokinetic properties of drug candidates, such as increased metabolic stability and reduced toxicity.

In the realm of medicinal chemistry, Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] has been explored for its ability to modulate various biological targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in numerous physiological processes and are implicated in a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

Recent studies have demonstrated that derivatives of Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] can act as potent and selective ligands for specific GPCRs. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of spiro-fused compounds exhibited high affinity and selectivity for the serotonin 5-HT_1A receptor. This receptor is a key target for the treatment of anxiety disorders and depression, making these compounds promising candidates for further development.

Beyond GPCRs, Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] has also shown potential as an inhibitor of kinases, which are enzymes involved in signal transduction pathways. Kinase inhibitors are widely used in cancer therapy due to their ability to block aberrant signaling that drives tumor growth. A recent investigation published in the European Journal of Medicinal Chemistry identified several spiro-fused derivatives with potent inhibitory activity against the epidermal growth factor receptor (EGFR), a well-known target in oncology.

The pharmacological profile of Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] is further enhanced by its favorable physicochemical properties. The compound exhibits good solubility and permeability, which are essential for effective oral bioavailability. Additionally, its low molecular weight and high lipophilicity contribute to its ability to cross biological membranes and reach intracellular targets.

In preclinical studies, Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] has demonstrated promising therapeutic efficacy in various disease models. For example, in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, derivatives of this compound have shown neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] could be developed into novel treatments for these debilitating conditions.

The safety profile of Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver or kidneys. This favorable safety profile supports its potential for further clinical development.

In conclusion, Spiro[furo[2,3-b]pyridine-3(2H),4'-piperidine] (CAS No. 1254981-64-0) represents a promising scaffold for the design and development of novel therapeutic agents. Its unique structural features and favorable pharmacological properties make it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its potential as a lead compound for the treatment of diverse diseases, underscoring its significance in modern drug discovery efforts.